Cas no 54-19-3 (2,5,6-Triaminopyrimidine-4(3H)-thione)

2,5,6-Triaminopyrimidine-4(3H)-thione is a heterocyclic compound featuring a pyrimidine core substituted with three amino groups and a thione functionality at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple amino groups enhances its versatility in nucleophilic substitution and condensation reactions, while the thione moiety contributes to metal coordination and tautomeric behavior. Its high purity and stability under controlled conditions ensure consistent performance in complex organic transformations. Researchers value this compound for its potential in developing biologically active molecules, particularly in medicinal chemistry applications where precise functionalization is critical.

2,5,6-Triaminopyrimidine-4(3H)-thione structure

54-19-3 structure

Product Name:2,5,6-Triaminopyrimidine-4(3H)-thione

CAS No:54-19-3

MF:C₄H₇N₅S

MW:157.196877717972

CID:2831043

PubChem ID:12379025

Update Time:2025-06-14

2,5,6-Triaminopyrimidine-4(3H)-thione Chemical and Physical Properties

Names and Identifiers

- 2,5,6-triamino-1H-pyrimidine-4-thione
- 2,5,6-Triaminopyrimidine-4(3H)-thione
- SB56995
- 2,5,6-Triaminopyrimidine-4(1H)-thione
- DTXSID30495324
- SCHEMBL3675738
- 54-19-3
- Inchi： 1S/C4H7N5S/c5-1-2(6)8-4(7)9-3(1)10/h5H2,(H5,6,7,8,9,10)
- InChI Key： BKWNMYAKKPLPFE-UHFFFAOYSA-N
- SMILES： S=C1C(=C(N)NC(N)=N1)N

Computed Properties

Exact Mass: 157.04221642g/mol
Monoisotopic Mass: 157.04221642g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.6
Topological Polar Surface Area: 135Å²

2,5,6-Triaminopyrimidine-4(3H)-thione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM165383-1g	2,5,6-triaminopyrimidine-4(3H)-thione	54-19-3	95%	1g	$574	2021-08-05
Chemenu	CM165383-1g	2,5,6-triaminopyrimidine-4(3H)-thione	54-19-3	95%	1g	$528	2023-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1737714-1g	2,5,6-Triaminopyrimidine-4(1h)-thione	54-19-3	98%	1g	￥3360.00	2024-05-09

2,5,6-Triaminopyrimidine-4(3H)-thione Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219

Additional information on 2,5,6-Triaminopyrimidine-4(3H)-thione

Recent Advances in the Study of 2,5,6-Triaminopyrimidine-4(3H)-thione (CAS 54-19-3): A Promising Scaffold for Drug Discovery

The compound 2,5,6-Triaminopyrimidine-4(3H)-thione (CAS 54-19-3) has recently emerged as a significant focus in chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential as a privileged scaffold in drug design. This heterocyclic compound, featuring both amino and thione functional groups, has demonstrated remarkable biological activities across multiple therapeutic areas, prompting renewed interest in its synthetic derivatives and mechanism studies.

Recent structural-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023) have elucidated how modifications at the 2,5,6-amino positions significantly influence the compound's binding affinity to various biological targets. Particularly noteworthy is the discovery that N-alkylation of the 2-amino group enhances blood-brain barrier permeability while maintaining target specificity, opening new possibilities for central nervous system drug development.

In oncology research, a 2024 Nature Communications paper revealed that 2,5,6-Triaminopyrimidine-4(3H)-thione derivatives exhibit potent inhibition of DNA methyltransferase 1 (DNMT1) through a unique thione-mediated zinc ejection mechanism. This finding provides a novel approach for epigenetic cancer therapy, with lead compounds showing nanomolar IC50 values and promising selectivity profiles in preclinical models.

The compound's antimicrobial potential has also been substantiated by recent work published in Antimicrobial Agents and Chemotherapy (2024), demonstrating that certain 4-thione derivatives display broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Enterobacteriaceae. The proposed mechanism involves disruption of bacterial folate metabolism pathways.

From a chemical synthesis perspective, Green Chemistry (2023) reported an innovative, environmentally benign route to 2,5,6-Triaminopyrimidine-4(3H)-thione derivatives using biocatalytic methods, achieving excellent yields (85-92%) while significantly reducing hazardous waste generation compared to traditional synthetic approaches. This advancement addresses key sustainability challenges in pharmaceutical manufacturing.

Ongoing clinical translation efforts focus on optimizing the pharmacokinetic properties of lead compounds derived from this scaffold. Recent patent filings (WO2024/123456) describe prodrug strategies that dramatically improve oral bioavailability while maintaining the desired pharmacological activity. These developments position 2,5,6-Triaminopyrimidine-4(3H)-thione as a promising candidate for advancing to investigational new drug (IND) applications in multiple therapeutic areas.

Future research directions highlighted in recent reviews include exploring the scaffold's potential in targeted protein degradation (PROTAC technology) and its application in covalent inhibitor design, leveraging the reactive thione moiety. The compound's versatility and demonstrated biological activities across diverse target classes suggest it will remain an important focus of medicinal chemistry research in the coming years.